Cas no 350680-06-7 (6-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole)

• Product Name: 6-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• CAS No: 350680-06-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD02127602
• CID: 853407
• PubChem ID: 593947
• Update Time: 2025-04-19

6-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• 6-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]-indole
• 6-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole(SALTDATA: H2O 0.08NaCl)
• BBL029595
• Oprea1_190460
• CHEMBL1618626
• HMS1696O06
• AKOS000301727
• SCHEMBL21154445
• EN300-742167
• STK504706
• 6-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole
• VS-09317
• Q27181145
• ALBB-007679
• Pyrido[4,3-b]indole, 1,2,3,4-tetrahydro-6-methyl-
• SEIGTDMBJJWKGU-UHFFFAOYSA-N
• MFCD02127602
• CHEBI:103927
• CS-0280128
• 6-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole #
• 350680-06-7

• MDL： MFCD02127602
• Inchi： 1S/C12H14N2/c1-8-3-2-4-9-10-7-13-6-5-11(10)14-12(8)9/h2-4,13-14H,5-7H2,1H3
• InChI Key： SEIGTDMBJJWKGU-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2C2CNCCC1=2

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles